
A Comparative Guide to the Genotoxicity of 2'-
Hydroxyacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B146814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the genotoxicity of 2'-
Hydroxyacetophenone and its structural analogs: 4'-Hydroxyacetophenone, 3'-

Hydroxyacetophenone, and the parent compound, Acetophenone. The information is compiled

from various safety assessments and regulatory dossiers to facilitate an evidence-based

evaluation for research and development purposes.

Executive Summary
Overall, 2'-Hydroxyacetophenone is not considered to be genotoxic based on the available

evidence. A key bacterial reverse mutation (Ames) test on 2'-Hydroxyacetophenone was

negative. For other genotoxicity endpoints, data from its structural analog, 4'-

Hydroxyacetophenone, has been used to support a conclusion of no genotoxic concern. The

parent compound, Acetophenone, also shows a low concern for mutagenicity. Data on 3'-

Hydroxyacetophenone is limited.

Comparative Genotoxicity Data
The following tables summarize the available quantitative and qualitative data for the

genotoxicity of 2'-Hydroxyacetophenone and its comparators.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) Results
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Compound Strains Tested
Concentration
Range

Metabolic
Activation (S9)

Result

2'-

Hydroxyacetoph

enone

S. typhimurium

TA98, TA100,

TA1535, TA1537

3 µmol/plate With and Without Negative[1]

4'-

Hydroxyacetoph

enone

S. typhimurium

TA98, TA100,

TA1535, TA1537,

TA1538

Up to 10,000 µ

g/plate
With and Without Negative[2]

Acetophenone S. typhimurium Not specified Not specified Not mutagenic

3'-

Hydroxyacetoph

enone

No data available No data available No data available No data available

Table 2: In Vitro Mammalian Cell Micronucleus Test Results

Compound Cell Line
Concentration
Range

Metabolic
Activation (S9)

Result

2'-

Hydroxyacetoph

enone

Data not

available (Read-

across from 4'-

Hydroxyacetoph

enone)

- -
Negative (by

read-across)[1]

4'-

Hydroxyacetoph

enone

Human

lymphocytes

Up to 1500

µg/mL (-S9), Up

to 2000 µg/mL

(+S9)

With and Without Negative

Acetophenone No data available No data available No data available No data available

3'-

Hydroxyacetoph

enone

No data available No data available No data available No data available
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Table 3: In Vivo Mammalian Erythrocyte Micronucleus Test Results

Compound Species/Strain
Route of
Administration

Dose Range Result

2'-

Hydroxyacetoph

enone

Data not

available (Read-

across from 4'-

Hydroxyacetoph

enone)

- -
Negative (by

read-across)[1]

4'-

Hydroxyacetoph

enone

Mouse Oral gavage
Up to 2000

mg/kg bw
Negative[1]

Acetophenone Mouse Intraperitoneal
103, 257.5, 515

mg/kg bw
Negative[3]

3'-

Hydroxyacetoph

enone

No data available No data available No data available No data available

Table 4: In Vitro Mammalian Chromosome Aberration Test Results
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Compound Cell Line
Concentration
Range

Metabolic
Activation (S9)

Result

2'-

Hydroxyacetoph

enone

Data not

available (Read-

across from 4'-

Hydroxyacetoph

enone)

- -
Negative (by

read-across)

4'-

Hydroxyacetoph

enone

Chinese Hamster

Ovary (CHO)

Up to 5000

µg/mL
With and Without Negative

Acetophenone No data available No data available No data available No data available

3'-

Hydroxyacetoph

enone

No data available No data available No data available No data available

Experimental Protocols
Detailed methodologies for the key genotoxicity assays are outlined below, based on OECD

guidelines.

Bacterial Reverse Mutation Assay (Ames Test) - OECD
471
This test evaluates the potential of a substance to induce gene mutations in bacteria.
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Bacterial Reverse Mutation Assay (Ames Test) Workflow.

Protocol Steps:

Strains: Several strains of Salmonella typhimurium and Escherichia coli with pre-existing

mutations are used.

Exposure: The bacterial strains are exposed to the test substance at various concentrations,

with and without a metabolic activation system (S9 mix).

Incubation: The treated bacteria are plated on a minimal agar medium.
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Scoring: After incubation, the number of revertant colonies (colonies that have regained the

ability to grow) is counted.

Evaluation: A substance is considered mutagenic if it causes a dose-dependent and

reproducible increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Cell Micronucleus Test - OECD 487
This assay detects chromosomal damage or aneuploidy in mammalian cells.
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In Vitro Micronucleus Assay Workflow.

Protocol Steps:
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Cell Culture: Mammalian cells (e.g., human lymphocytes, CHO, TK6) are cultured.

Treatment: The cells are treated with the test substance at various concentrations, with and

without metabolic activation (S9). Cytochalasin B is added to block cytokinesis, resulting in

binucleated cells.

Harvesting: Cells are harvested and fixed.

Staining: The cells are stained to visualize the nuclei and micronuclei.

Analysis: The frequency of micronucleated cells in the binucleated cell population is

determined by microscopic analysis.

Evaluation: A significant, dose-dependent increase in the frequency of micronucleated cells

indicates a potential for chromosomal damage.

In Vivo Mammalian Erythrocyte Micronucleus Test -
OECD 474
This test assesses the potential of a substance to cause chromosomal damage in the bone

marrow of living animals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146814#genotoxicity-assessment-of-2-
hydroxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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